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Compound of Interest

Compound Name: 4-Phenyl-1-pentene

Cat. No.: B084478

An In-depth Technical Guide to 4-phenyl-1-pentene

Introduction

4-phenyl-1-pentene is an organic compound with a chemical formula of C11H14.[1][2][3][4] It
belongs to the class of aromatic hydrocarbons and is characterized by a phenyl group attached
to a pentene chain. This guide provides a comprehensive overview of its chemical structure,
properties, synthesis, and safety information, tailored for researchers, scientists, and
professionals in drug development.

Chemical Structure and Properties

4-phenyl-1-pentene, also known by its IUPAC name pent-4-en-2-ylbenzene, is a colorless
liquid at room temperature.[1] Its structure consists of a benzene ring substituted with a pent-4-
en-2-yl group.

Physicochemical Properties

The key physicochemical properties of 4-phenyl-1-pentene are summarized in the table below.
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Property Value Reference
Molecular Formula Cl1H14 [11[2][4]
Molecular Weight 146.23 g/mol [1][3]
IUPAC Name pent-4-en-2-ylbenzene [1]

CAS Number 10340-49-5 [11[2]
Boiling Point 40-50 °C @ 0.011 Torr [5]

Density (Predicted) 0.872 £ 0.06 g/cm3 [5]

LogP 3.36620 [2]

SMILES CC(CC=C)C1=CcC=CC=C1 [1]

INChl=1S/C11H14/c1-3-7-
InChl 10(2)11-8-5-4-6-9-11/h3-6,8- [1]
10H,1,7H2,2H3

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 4-phenyl-1-pentene.
The following table summarizes the key spectral information available.

Spectroscopic Technique Key Features Reference

Spectral data is available
13C NMR [1]
through SpectraBase.

NIST Number: 61229; Top
GC-MS [1]
Peak m/z: 105

Vapor Phase IR Spectra
IR available through [1]

SpectraBase.

Synthesis of 4-phenyl-1-pentene
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A common synthetic route to 4-phenyl-1-pentene involves the reaction of 1-phenylethyl
acetate with allyl-trimethyl-silane. This method is noted for its high yield.[2]

Synthetic Workflow

The logical flow of the synthesis is depicted in the diagram below.
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Synthetic pathway for 4-phenyl-1-pentene.

Experimental Protocol

The following is a generalized experimental protocol for the synthesis of 4-phenyl-1-pentene
based on a documented high-yield method.[2]

Materials:
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e 1-phenylethyl acetate

o allyl-trimethyl-silane

o Triphenyl phosphite

e chloro(1,5-cyclooctadiene)rhodium(l) dimer

o tetrakis[3,5-bis(trifluoromethyl)phenyl]borate sodium

e 1,2-dichloro-ethane (anhydrous)

o Standard glassware for organic synthesis (round-bottom flask, condenser, etc.)
 Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

e Set up a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux
condenser under an inert atmosphere.

» To the flask, add 1,2-dichloro-ethane, followed by the catalysts: triphenyl phosphite,
chloro(1,5-cyclooctadiene)rhodium(l) dimer, and tetrakis[3,5-bis(trifluoromethyl)phenyl]borate
sodium.

 Stir the mixture at room temperature to ensure dissolution and activation of the catalytic
system.

e Add 1-phenylethyl acetate to the reaction mixture.

e Slowly add allyl-trimethyl-silane to the stirring solution.

e Heat the reaction mixture to reflux and maintain for 1 hour.

» Monitor the reaction progress using an appropriate technique (e.g., TLC or GC).
e Upon completion, cool the reaction mixture to room temperature.

o Perform an aqueous work-up to quench the reaction and remove the catalyst.
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o Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

o Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under
reduced pressure.

o Purify the crude product by flash column chromatography to obtain pure 4-phenyl-1-
pentene.

o Characterize the final product using spectroscopic methods (NMR, IR, and MS) to confirm its
identity and purity.

Biological Activity and Signaling Pathways

Currently, there is limited specific information available in the scientific literature regarding the
biological activity and involvement in signaling pathways of 4-phenyl-1-pentene. However,
related compounds containing phenyl and alkene moieties have been investigated for various
biological activities. For instance, some monoterpene-based scaffolds and other natural phenyl
alkenes have demonstrated cytotoxic, antibacterial, and anti-inflammatory properties.[6][7] This
suggests that 4-phenyl-1-pentene could be a candidate for future investigation into its
potential pharmacological effects.

Safety Information

Detailed safety data for 4-phenyl-1-pentene is not readily available. However, based on the
safety data sheets (SDS) of structurally related compounds like 4-phenyl-1-butene and other
flammable liquids, the following precautions should be considered.[8]
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Hazard Category Precautionary Statements

Flammable liquid and vapor. Keep away from
- B heat, sparks, open flames, and hot surfaces. No
ammability . . .
smoking. Keep container tightly closed. Use

explosion-proof equipment.

May be harmful if swallowed. May cause skin
Health Hazards and eye irritation. Aspiration hazard if swallowed

and enters airways.

Wear protective gloves, protective clothing, eye
Personal Protection protection, and face protection. Use in a well-

ventilated area or with a local exhaust.

If inhaled: Move to fresh air. In case of skin
contact: Take off contaminated clothing and
] ) rinse skin with water. In case of eye contact:
First Aid . .
Rinse with plenty of water. If swallowed: Do
NOT induce vomiting. Seek immediate medical

attention.

Storage Store in a well-ventilated place. Keep cool.

Disclaimer: This safety information is based on related compounds and should be used as a
guideline. A comprehensive risk assessment should be conducted before handling 4-phenyl-1-
pentene. Always consult the specific Safety Data Sheet for the compound being used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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